
Hexanamide: A Technical Guide to Safety and
Handling

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Hexanamide

Cat. No.: B146200 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and handling precautions for

Hexanamide (CAS No. 628-02-4). The information is intended to guide laboratory and

research professionals in the safe use and management of this chemical.

Hazard Identification and Classification
Hexanamide is classified as a hazardous substance according to the Globally Harmonized

System of Classification and Labelling of Chemicals (GHS). It is crucial to understand these

hazards to ensure safe handling.

GHS Classification:

Skin Irritation: Category 2[1][2]

Serious Eye Irritation: Category 2[1][2]

Specific target organ toxicity — Single exposure: Category 3 (Respiratory system)[1][2]

Acute toxicity, Oral: Category 4[2]

Signal Word: Warning[1][2][3][4]

Hazard Pictogram:
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Irritant[5]

Hazard Statements:

H302: Harmful if swallowed.[2]

H315: Causes skin irritation.[3][4][5]

H319: Causes serious eye irritation.[3][4][5]

H335: May cause respiratory irritation.[2][6]

Precautionary Statements:

Prevention: P261, P264, P270, P271, P280[1][2][3]

Response: P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P321, P330,

P332+P313, P337+P313, P362+P364[1][2][3]

Storage: P403+P233, P405[1]

Disposal: P501

Physical and Chemical Properties
A summary of the key physical and chemical properties of Hexanamide is presented in the

table below. This data is essential for understanding its behavior under various laboratory

conditions.
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Property Value Reference

Molecular Formula C6H13NO [2][5][7][8]

Molecular Weight 115.17 g/mol [5][6]

Appearance
Colorless crystals or white to

off-white flakes/powder
[5][7][9]

Melting Point 100-102 °C (lit.) [7]

Boiling Point 255 °C at 760 mmHg [6][7]

Flash Point 102.2 ± 18.4 °C

Density 0.999 g/cm³ at 20 °C [5][7]

Solubility

Slightly soluble in water.

Soluble in hot water, ethanol,

ether, chloroform, and

benzene.

[7][8]

Vapor Pressure 0.00374 mmHg [5][9]

Experimental Protocols: Safe Handling and
Personal Protective Equipment (PPE)
Adherence to strict experimental protocols is paramount when working with Hexanamide to

minimize exposure and ensure personnel safety.

Engineering Controls
Work should be conducted in a well-ventilated area, preferably in a chemical fume hood,

especially when handling powders or generating dust.[3][10]

Eyewash stations and safety showers must be readily accessible in the immediate work

area.[3][10]

Personal Protective Equipment (PPE)
A comprehensive PPE regimen is mandatory for all personnel handling Hexanamide.
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Eye and Face Protection: Chemical splash goggles that meet EN 166 or OSHA's 29 CFR

1910.133 standards are required.[2][3][10]

Skin Protection:

Gloves: Wear suitable protective gloves. Inspect gloves for integrity before each use.[2][3]

Protective Clothing: A lab coat or other protective clothing should be worn to prevent skin

contact.[2][3]

Respiratory Protection: For operations that may generate dust or aerosols, a NIOSH-

approved respirator with an appropriate cartridge for organic vapors and particulates should

be used.[1]

General Hygiene Practices
Wash hands thoroughly with soap and water after handling Hexanamide and before eating,

drinking, or smoking.[3][11]

Remove contaminated clothing promptly and wash it before reuse.[3]

Accidental Release Measures
In the event of a spill, immediate and appropriate action is necessary to prevent contamination

and exposure.

Spill Response Workflow

Immediate Response Containment & Cleanup Decontamination Final Steps

Evacuate Immediate Area Ensure Adequate Ventilation Remove Ignition Sources Don Appropriate PPE Contain Spill with Inert Material Collect Spilled Material
Use non-sparking tools

Decontaminate Spill Area Package Waste for Disposal Report Incident

Click to download full resolution via product page

Caption: Logical workflow for responding to a Hexanamide spill.
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Detailed Spill Cleanup Protocol
Evacuate and Secure: Immediately evacuate all non-essential personnel from the spill area.

Remove all sources of ignition.[3]

Ventilate: Ensure the area is well-ventilated.

Personal Protection: Before entering the spill area, don the appropriate PPE as described in

Section 3.2.

Containment: For solid spills, dampen the material with a suitable solvent like alcohol to

prevent dust generation.[12] Contain the spill using an inert absorbent material (e.g., sand,

vermiculite).

Collection: Carefully sweep or scoop the contained material into a suitable, labeled container

for disposal.[2][3] Use non-sparking tools if a flammable solvent was used for dampening.

Decontamination: Decontaminate the spill area with a suitable solvent, followed by washing

with soap and water.[12]

Disposal: All contaminated materials, including PPE, should be placed in a sealed, labeled

container and disposed of as hazardous waste in accordance with local, state, and federal

regulations.[3]

First Aid Measures
In case of exposure to Hexanamide, follow these first aid procedures and seek immediate

medical attention.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Continue rinsing. Get medical attention immediately.[2][3]

Skin Contact: Immediately remove contaminated clothing. Flush skin with plenty of soap and

water for at least 15 minutes. Get medical attention if irritation develops or persists.[2][3]

Inhalation: Move the victim to fresh air. If breathing is difficult, administer oxygen. If the victim

is not breathing, give artificial respiration. Seek immediate medical attention.[2][3]
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Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Call a poison control center or doctor immediately for treatment

advice.[3]

Storage and Disposal
Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from

incompatible substances such as strong oxidizing agents, acids, and bases.[1][7]

Disposal: Dispose of waste and empty containers in accordance with all local, state, and

federal regulations. Do not allow the chemical to enter drains or waterways.[3]

Toxicological Information
Acute Effects: Hexanamide is harmful if swallowed.[2] It causes serious eye irritation,

characterized by redness, watering, and itching.[3] Skin contact leads to irritation, which may

manifest as itching, scaling, reddening, or blistering.[3] Inhalation may cause respiratory tract

irritation.[2][3]

Chronic Effects: Prolonged or repeated exposure may cause damage to target organs.[13]

Carcinogenicity: There is no conclusive data to classify Hexanamide as a carcinogen by

IARC, NTP, or OSHA.[3] One study noted it as a questionable carcinogen with experimental

carcinogenic data.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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